Cas no 898464-04-5 (2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide)

• Product Name: 2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide
• CAS No: 898464-04-5
• MF: C₂₂H₁₇N₃O₃
• MW: 371.388684988022
• CID: 6503575
• Update Time: 2025-05-30

2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide
• 1(2H)-Pyrazineacetamide, 3,4-dihydro-4-(1-naphthalenyl)-2,3-dioxo-N-phenyl-

• Inchi： 1S/C22H17N3O3/c26-20(23-17-9-2-1-3-10-17)15-24-13-14-25(22(28)21(24)27)19-12-6-8-16-7-4-5-11-18(16)19/h1-14H,15H2,(H,23,26)
• InChI Key： JTHRCQFTTVTFNJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC=C2)=O)C=CN(C2=C3C(C=CC=C3)=CC=C2)C1=O

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• pka: 13.17±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide

Compound CAS No 898464-04-5: 2-(4-(Naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide

Compound CAS No 898464-04-5, also known as 2-(4-(Naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely used in drug development due to their versatile properties and potential for bioactivity. The molecule incorporates a naphthalene ring system, which is known for its aromatic stability and ability to participate in various molecular interactions, making it a valuable component in the design of bioactive molecules.

The tetrahydropyrazine ring in this compound is another key structural feature. This ring system is characterized by its ability to adopt different conformations, which can influence the compound's pharmacokinetic properties and its ability to interact with biological targets. Recent studies have highlighted the importance of such structural motifs in enhancing the bioavailability and target specificity of therapeutic agents. The presence of the dioxo group within the tetrahydropyrazine ring further adds to the compound's functional diversity, potentially enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical for drug-receptor binding.

One of the most intriguing aspects of this compound is its potential application in the development of anti-cancer therapies. Researchers have been exploring the role of such molecules in modulating cellular signaling pathways that are often dysregulated in cancer. For instance, studies have shown that compounds with similar structural features can inhibit key enzymes involved in cell proliferation and survival, such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK). These findings suggest that CAS No 898464-04-5 could serve as a lead compound for designing more potent and selective anti-cancer agents.

In addition to its therapeutic potential, this compound has also been investigated for its role in neuroprotective applications. The naphthalene moiety within its structure has been linked to anti-inflammatory and antioxidant properties, which are crucial for protecting neurons from damage caused by oxidative stress and inflammation. Recent advancements in neurodegenerative disease research have emphasized the importance of such compounds in mitigating conditions like Alzheimer's disease and Parkinson's disease. The combination of the naphthalene ring with the tetrahydropyrazine system may enhance these neuroprotective effects, making this compound a promising candidate for further exploration.

The synthesis of CAS No 898464-04-5 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the tetrahydropyrazine ring through cyclization reactions and the subsequent introduction of the naphthalene group via coupling reactions. Researchers have been optimizing these synthetic pathways to improve scalability and reduce costs, which are critical factors for transitioning from laboratory research to industrial production.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for evaluating its suitability as a drug candidate and guiding further optimization efforts.

Recent advancements in computational chemistry have also enabled researchers to explore the molecular docking behavior of this compound with various biological targets. For example, molecular dynamics simulations have revealed how the naphthalene moiety interacts with hydrophobic pockets within target proteins, while hydrogen bonding interactions involving the dioxo group contribute to overall binding affinity. Such insights are invaluable for rational drug design and highlight the potential of this compound as a scaffold for developing next-generation therapeutics.

In conclusion, Compound CAS No 898464-04-5: 2-(4-(Naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide represents a compelling example of how structural complexity can be leveraged to create bioactive molecules with diverse therapeutic applications. Its unique combination of functional groups and structural motifs positions it as a valuable tool in drug discovery research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.